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Compound of Interest

Compound Name: Diazaborine

Cat. No.: B1195285 Get Quote

This document provides immediate safety and logistical information for researchers, scientists,

and drug development professionals working with Diazaborine. It outlines essential personal

protective equipment, operational handling procedures, and disposal plans based on available

data and general laboratory safety protocols.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for all forms of Diazaborine is not

publicly available. One supplier, Merck Millipore, states that an SDS is not required for their

specific product as it is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH)[1]. However, this may not apply to Diazaborine from all suppliers or to all

its derivatives. Users must consult the specific SDS provided by their supplier for the exact

compound they are handling and adhere to all institutional and local safety regulations.

Personal Protective Equipment (PPE)
A thorough hazard assessment is crucial for selecting the appropriate PPE for any laboratory

task[2]. The following table summarizes the recommended PPE for handling Diazaborine,

based on general best practices for chemical compounds in a laboratory setting.
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Protection Type Recommended Equipment
Guidelines and

Considerations

Eye and Face

Safety glasses with side

shields (minimum) or chemical

splash goggles. A face shield

may be required for splash

hazards.

Safety glasses are the

minimum requirement for

working with or around

hazardous materials. Goggles

are required for protection

against liquid splashes[2].

Hand

Disposable nitrile gloves are

the minimum requirement.

Consider double-gloving or

using more robust gloves

based on the specific handling

procedure and solvent used.

No single glove material

protects against all chemicals.

Nitrile gloves are suitable for

incidental contact[3]. Change

gloves immediately if

contaminated, torn, or

punctured[4].

Body

A lab coat is the minimum

requirement. For larger

quantities or splash risks, a

chemical-resistant apron or

gown made of low-permeability

fabric should be worn[3][4].

Lab coats should have long

sleeves and be fully buttoned.

Ensure clothing provides full

coverage (long pants and

closed-toe shoes)[2].

Respiratory

Typically not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If dust or

aerosols may be generated, a

respirator may be necessary.

The need for respiratory

protection should be

determined by a formal risk

assessment. If required,

personnel must be enrolled in

a respiratory protection

program[3].

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for damage.
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Store Diazaborine in a cool, dry, and well-ventilated area, away from incompatible materials.

The recommended storage temperature is 2-8°C[5].

Diazaborine is classified as a combustible solid, so it should be stored accordingly[5].

Handling and Preparation of Solutions:

Handle Diazaborine powder in a chemical fume hood or other ventilated enclosure to

minimize inhalation risk.

Avoid generating dust.

For solution preparation, Diazaborine is soluble in DMSO (e.g., at 100 mg/mL)[5].

Wash hands thoroughly after handling[4][6].

Do not eat, drink, or apply cosmetics in areas where Diazaborine is handled[4].

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and unused solutions,

should be considered hazardous waste unless determined otherwise by a safety

professional.

Dispose of waste in appropriately labeled, sealed containers[6].

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the sink[7][8].

Contaminated sharps (needles, syringes) must be placed in a designated sharps

container[9].

For spills, contain the spill, prevent it from entering drains, and clean it up using appropriate

absorbent materials and PPE. Report all spills to the appropriate safety personnel[6][9].

Quantitative Data Summary
The following table summarizes key quantitative data found for Diazaborine and its derivatives.
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Property Value Context/Source

Molecular Weight 300.14 g/mol
Chemical property of the

parent compound[5][10].

Molecular Formula C₁₄H₁₃BN₂O₃S
Chemical property of the

parent compound[5][10].

Solubility 100 mg/mL in DMSO
For AAA-ATPase Drg1

Inhibitor, Diazaborine[5].

Storage Temperature 2-8°C
For AAA-ATPase Drg1

Inhibitor, Diazaborine[5].

Inhibition Constant (Ki) 26 µM
For binding to AAA-ATPase

Drg1 in yeast[5].

IC₅₀ Values 0.7 µM - 48 µM

For various Diazaborine

derivatives against Human

Neutrophil Elastase (HNE)[11].

Cytotoxicity
No appreciable toxicity up to

100 µM

For specific derivatives in HEK

293T cells after 48 hours[11].

Working Concentration 5 µg/mL - 370 µM

Used in various yeast cell

culture experiments[12][13]

[14].

Experimental Protocols
ATPase Activity Assay (as described for Drg1): This assay measures the ATP hydrolysis activity

of the Drg1 protein in the presence and absence of Diazaborine.

Purified wild-type Drg1 protein (e.g., 1200 nM) is used.

The assay can be performed with the basal ATPase activity of Drg1 alone or stimulated by

the addition of a protein partner like Rlp24C (e.g., 800 nM).

The reaction is carried out in the absence or presence of Diazaborine (e.g., 370 µM).
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The rate of ATP hydrolysis is measured, typically by quantifying the amount of inorganic

phosphate released over time.

The results are compared to determine the inhibitory effect of Diazaborine on the ATPase

activity[12].

Polysome Profile Analysis (as described in yeast studies): This method is used to assess the

effect of Diazaborine on ribosome biogenesis and translation.

Yeast strains (e.g., wild-type and a Diazaborine-resistant mutant) are grown to early log

phase.

The experimental culture is treated with Diazaborine (e.g., 100 µg/ml) for a specified time

(e.g., 30 minutes). An untreated culture serves as a control.

Cycloheximide is added to all cultures to arrest translation and preserve the polysome

structures.

Cell extracts are prepared and layered onto a sucrose gradient (e.g., 15% to 50%).

The gradients are subjected to ultracentrifugation to separate ribosomal subunits,

monosomes, and polysomes based on their size.

The gradient is then fractionated, and the absorbance at 254 nm is continuously measured

to generate a polysome profile, which indicates the relative amounts of subunits,

monosomes, and polysomes[14].

Visual Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of a chemical

compound like Diazaborine in a laboratory setting.
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Caption: Logical workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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